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  4. (E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate (E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 615271-65-3
VCID: VC0385024
InChI: InChI=1S/C26H29N3O5/c1-2-16-34-21-6-4-20(5-7-21)24(30)22-23(19-8-10-27-11-9-19)29(26(32)25(22)31)13-3-12-28-14-17-33-18-15-28/h2,4-11,23,30H,1,3,12-18H2/b24-22+
SMILES: C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=NC=C4)O
Molecular Formula: C26H29N3O5
Molecular Weight: 463.5g/mol

(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate

CAS No.: 615271-65-3

Main Products

VCID: VC0385024

Molecular Formula: C26H29N3O5

Molecular Weight: 463.5g/mol

(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate - 615271-65-3

CAS No. 615271-65-3
Product Name (E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
Molecular Formula C26H29N3O5
Molecular Weight 463.5g/mol
IUPAC Name (4E)-4-[hydroxy-(4-prop-2-enoxyphenyl)methylidene]-1-(3-morpholin-4-ylpropyl)-5-pyridin-4-ylpyrrolidine-2,3-dione
Standard InChI InChI=1S/C26H29N3O5/c1-2-16-34-21-6-4-20(5-7-21)24(30)22-23(19-8-10-27-11-9-19)29(26(32)25(22)31)13-3-12-28-14-17-33-18-15-28/h2,4-11,23,30H,1,3,12-18H2/b24-22+
Standard InChIKey QQUCDYSDLVLZOX-ZNTNEXAZSA-N
Isomeric SMILES C=CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=NC=C4)/[O-]
SMILES C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=NC=C4)O
Canonical SMILES C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=NC=C4)[O-]
PubChem Compound 5736024
Last Modified Nov 11 2021
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